Cas no 126575-05-1 (3-(formylamino)-3-phenylpropanoic acid)

• Product Name: 3-(formylamino)-3-phenylpropanoic acid
• CAS No: 126575-05-1
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD01327595
• CID: 821208
• PubChem ID: 14826603
• Update Time: 2025-06-17

3-(formylamino)-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(formylamino)-3-phenylpropanoic acid
• 3-Formamido-3-phenylpropanoic acid
• beta-(Formylamino)benzenepropanoic acid
• CS-0338110
• FHCPDHZTKQFWKO-UHFFFAOYSA-N
• 3-(formylamino)-3-phenylpropanoicacid
• 126575-05-1
• SCHEMBL4800772
• AS-64306
• (+/-)-3-formylamino-3-phenylpropanoic acid
• DTXSID60564451
• AKOS010388601
• D95630
• DB-062489

• MDL： MFCD01327595
• Inchi： 1S/C10H11NO3/c12-7-11-9(6-10(13)14)8-4-2-1-3-5-8/h1-5,7,9H,6H2,(H,11,12)(H,13,14)
• InChI Key： FHCPDHZTKQFWKO-UHFFFAOYSA-N
• SMILES： OC(CC(C1C=CC=CC=1)NC=O)=O

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.232±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 128-129 ºC (water )
• Boiling Point: 444.5±38.0 °C at 760 mmHg
• Flash Point: 222.6±26.8 °C
• Solubility: Slightly soluble (6.8 g/l) (25 º C),
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(formylamino)-3-phenylpropanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids